Cas no 2138265-14-0 (1-(dimethyl-1,3-thiazol-2-yl)methyl-1H-imidazol-2-amine)

• Product Name: 1-(dimethyl-1,3-thiazol-2-yl)methyl-1H-imidazol-2-amine
• CAS No: 2138265-14-0
• MF: C₉H₁₂N₄S
• MW: 208.283379554749
• CID: 6339492
• PubChem ID: 165848246
• Update Time: 2025-05-26

1-(dimethyl-1,3-thiazol-2-yl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,3-thiazol-2-yl)methyl-1H-imidazol-2-amine
• 2138265-14-0
• 1-[(dimethyl-1,3-thiazol-2-yl)methyl]-1H-imidazol-2-amine
• EN300-1110027

• Inchi： 1S/C9H12N4S/c1-6-7(2)14-8(12-6)5-13-4-3-11-9(13)10/h3-4H,5H2,1-2H3,(H2,10,11)
• InChI Key： LIKWFXZBMBWUTR-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N=C1CN1C=CN=C1N

Computed Properties

• Exact Mass: 208.07826757g/mol
• Monoisotopic Mass: 208.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85Ų

Additional information on 1-(dimethyl-1,3-thiazol-2-yl)methyl-1H-imidazol-2-amine

Comprehensive Overview of 1-(dimethyl-1,3-thiazol-2-yl)methyl-1H-imidazol-2-amine (CAS No. 2138265-14-0): Properties, Applications, and Research Insights

The compound 1-(dimethyl-1,3-thiazol-2-yl)methyl-1H-imidazol-2-amine (CAS No. 2138265-14-0) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This heterocyclic molecule combines a thiazole ring with an imidazole backbone, creating a versatile scaffold that researchers are actively exploring for its bioactive properties. As interest in small-molecule drug discovery and precision agriculture continues to grow, compounds like this are becoming increasingly valuable in addressing modern challenges in human health and crop protection.

From a structural perspective, the presence of both dimethyl-thiazole and amino-imidazole moieties in 1-(dimethyl-1,3-thiazol-2-yl)methyl-1H-imidazol-2-amine provides multiple sites for molecular interactions and derivatization. The thiazole ring is known for its electron-rich nature and ability to participate in hydrogen bonding, while the imidazole component offers a basic nitrogen that can influence the compound's solubility and bioavailability. These characteristics make CAS No. 2138265-14-0 particularly interesting for researchers working on structure-activity relationship studies and medicinal chemistry optimization projects.

Recent literature searches reveal growing interest in thiazole-imidazole hybrids like 1-(dimethyl-1,3-thiazol-2-yl)methyl-1H-imidazol-2-amine, particularly in the context of antimicrobial resistance solutions and sustainable crop protection methods. The scientific community is actively investigating whether such compounds could offer alternatives to conventional agents that are facing increasing resistance issues. Preliminary studies on similar structures suggest potential activity against various microbial targets, though specific data on CAS No. 2138265-14-0 remains limited and represents an area for future research exploration.

The synthesis of 1-(dimethyl-1,3-thiazol-2-yl)methyl-1H-imidazol-2-amine typically involves multi-step organic reactions that carefully construct the molecular framework. Modern green chemistry principles are being applied to optimize these synthetic routes, reducing waste and improving atom economy. Researchers are particularly interested in developing catalytic methods and microwave-assisted synthesis techniques for such heterocyclic compounds, as these approaches align with current trends toward more sustainable laboratory practices.

In the pharmaceutical sector, compounds containing both thiazole and imidazole rings are being evaluated for various therapeutic applications. While 1-(dimethyl-1,3-thiazol-2-yl)methyl-1H-imidazol-2-amine itself may not yet be clinically approved, its structural features are similar to those found in several investigational drugs targeting inflammatory pathways and metabolic disorders. The presence of the amino group at the 2-position of the imidazole ring suggests potential for interaction with biological targets through hydrogen bonding, a property that medicinal chemists frequently exploit in drug design.

From an analytical chemistry perspective, characterizing CAS No. 2138265-14-0 requires sophisticated techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. These methods help confirm the compound's purity and structural integrity, which are crucial for reliable research results. The growing availability of automated purification systems and analytical software has significantly improved researchers' ability to work with such specialized compounds efficiently.

The agrochemical industry has shown interest in thiazole-containing compounds like 1-(dimethyl-1,3-thiazol-2-yl)methyl-1H-imidazol-2-amine due to their potential as plant growth regulators or pest control agents. With increasing regulatory pressure on traditional pesticides, there's a strong demand for novel chemistries that are effective yet environmentally benign. Early-stage research suggests that certain thiazole-imidazole hybrids may interfere with specific biochemical pathways in pests or pathogens while showing favorable environmental profiles.

As research into CAS No. 2138265-14-0 continues, several unanswered questions remain that are driving current investigations. Scientists are particularly curious about the compound's metabolic stability, toxicity profile, and potential for structure-based optimization. These aspects are critical for determining whether 1-(dimethyl-1,3-thiazol-2-yl)methyl-1H-imidazol-2-amine could progress from a research chemical to a practical application in medicine or agriculture. Ongoing studies using in silico modeling and high-throughput screening platforms are expected to shed more light on these important characteristics.

The commercial availability of 1-(dimethyl-1,3-thiazol-2-yl)methyl-1H-imidazol-2-amine from specialty chemical suppliers has facilitated its study across multiple disciplines. However, researchers emphasize the importance of obtaining the compound from reputable sources that provide comprehensive analytical certificates and quality assurance data. As with any research chemical, proper handling procedures and laboratory safety protocols must be followed when working with this material to ensure reproducible results and researcher safety.

Looking ahead, the scientific community anticipates that CAS No. 2138265-14-0 and related compounds will continue to be valuable tools for understanding fundamental chemical-biological interactions. The unique combination of thiazole and imidazole pharmacophores in a single molecule presents numerous opportunities for molecular design and bioactivity exploration. As synthetic methodologies advance and biological screening becomes more sophisticated, we can expect to see more definitive data emerge about the practical applications of this interesting chemical entity.